Cas no 1806347-47-6 (2,5-Dibromo-3,6-difluorobenzonitrile)

• Product Name: 2,5-Dibromo-3,6-difluorobenzonitrile
• CAS No: 1806347-47-6
• MF: C₇HBr₂F₂N
• MW: 296.894346952438
• CID: 4707504
• PubChem ID: 119001523
• Update Time: 2025-11-02

2,5-Dibromo-3,6-difluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3,6-difluorobenzonitrile
• 1806347-47-6
• AKOS027350429
• D83240
• C7HBr2F2N
• CS-0161509
• BS-15691
• MFCD28783420

• Inchi： 1S/C7HBr2F2N/c8-4-1-5(10)6(9)3(2-12)7(4)11/h1H
• InChI Key： MNLWJEZEGHFSDQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1C#N)F)Br)F

Computed Properties

• Exact Mass: 296.84233g/mol
• Monoisotopic Mass: 294.84438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2,5-Dibromo-3,6-difluorobenzonitrile

Comprehensive Overview of 2,5-Dibromo-3,6-difluorobenzonitrile (CAS No. 1806347-47-6)

2,5-Dibromo-3,6-difluorobenzonitrile (CAS No. 1806347-47-6) is a halogenated aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceuticals. This compound, characterized by its unique bromine and fluorine substitutions, offers versatile applications due to its electron-withdrawing properties and structural stability. Researchers and industries are increasingly exploring its potential, particularly in the development of advanced materials and specialty chemicals.

The molecular structure of 2,5-Dibromo-3,6-difluorobenzonitrile features a benzene ring substituted with two bromine atoms at the 2 and 5 positions, two fluorine atoms at the 3 and 6 positions, and a nitrile group. This arrangement imparts distinct chemical properties, such as high thermal stability and resistance to oxidation, making it a valuable intermediate in synthetic chemistry. The compound's electron-deficient nature also makes it suitable for use in cross-coupling reactions, which are pivotal in creating complex organic molecules.

One of the most prominent applications of 2,5-Dibromo-3,6-difluorobenzonitrile is in the synthesis of organic electronic materials. With the growing demand for flexible electronics and OLED displays, this compound serves as a key building block for π-conjugated systems. Its ability to facilitate charge transport and enhance luminescence efficiency has made it a subject of interest in the development of next-generation optoelectronic devices. Recent studies have highlighted its potential in creating high-performance organic semiconductors, which are essential for solar cells and light-emitting diodes.

In the pharmaceutical industry, 2,5-Dibromo-3,6-difluorobenzonitrile is explored as a precursor for bioactive molecules. Its halogenated structure allows for further functionalization, enabling the creation of compounds with potential therapeutic effects. Researchers are investigating its role in the synthesis of kinase inhibitors and other small-molecule drugs, particularly in oncology and neurology. The compound's stability and reactivity make it a promising candidate for drug discovery programs aiming to address unmet medical needs.

The market for 2,5-Dibromo-3,6-difluorobenzonitrile is expanding, driven by advancements in green chemistry and sustainable synthesis methods. As industries shift toward environmentally friendly practices, the demand for efficient and scalable production processes for halogenated compounds has risen. This compound's compatibility with catalytic reactions and minimal waste generation aligns with the principles of green chemistry, positioning it as a sustainable choice for industrial applications.

From a regulatory perspective, 2,5-Dibromo-3,6-difluorobenzonitrile is handled under standard laboratory safety protocols. While it is not classified as a hazardous material, proper handling and storage are essential to ensure safety. Researchers and manufacturers are advised to follow guidelines for halogenated aromatic compounds, including the use of personal protective equipment (PPE) and adequate ventilation. Compliance with global chemical regulations, such as REACH and TSCA, ensures its safe use across different regions.

In conclusion, 2,5-Dibromo-3,6-difluorobenzonitrile (CAS No. 1806347-47-6) is a multifaceted compound with significant potential in various high-tech industries. Its unique chemical properties, coupled with its applications in organic electronics and pharmaceuticals, make it a valuable asset for researchers and manufacturers alike. As the demand for innovative materials and sustainable chemistry grows, this compound is poised to play a pivotal role in shaping future technological advancements.